Cas no 5471-51-2 (Raspberry ketone)

Raspberry ketone Properties

Names and Identifiers

• 4-(4-Hydroxyphenyl)butan-2-one
• 4-HYDROXYBENZYLACETONE
• 4-(P-HYDROXYPHENYL)-2-BUTANONE
• FEMA 2588
• HYDROXYPHENYL-2-BUTANONE,4-
• HYDROXY PHENYL BUTANONE
• OXANONE
• OXYPHENONE
• OXYPHENYLON
• P-HYDROXYBENZYLACETONE
• P-HYDROXY PHENYL BUTANONE
• RASBERRY KETONE
• Raspberry keton
• RASPBERRY KETONE
• 1-(p-Hydroxyphenyl)-3-butanone
• 2-Butanone, 4-(p-hydroxyphenyl)-
• 4-(p-hydroxyphenyl)-2-butanon
• 4-(4-Hydroxyphenyl)-2-butanone
• 4-(4’-Hydroxyphenyl)-2-butanone
• HYDROXYPHENYL-2-BUTANONE,4-(P)
• HYDROXYPHENYL-2-BUTANONE,4-(RG)
• Frambinone
• Oxyphenalon
• Rheosmin
• Frambione
• NSC 26515
• 1-(4-Hydroxyphenyl)-3-butanone
• Betuligenol
• Rasketone
• p-Hydroxybenzyl acetone
• 2-Butanone, 4-(4-hydroxyphenyl)-
• 4-(3-Oxobutyl)phenol
• (p-Hydroxybenzyl)acetone
• Hydroxyphenylbutanone, p-
• p-hydroxyphenylbutan-2-one
• Raspberry Ketone
• Dobutamine Hydrochloride Imp. B (EP):
• +Expand

• MDL： MFCD00002394
• InChIKey： NJGBTKGETPDVIK-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-7,12H,2-3H2,1H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 776080

Computed Properties

• Exact Mass: 164.08373g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.08373g/mol
• Monoisotopic Mass: 164.08373g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Functional 3D Acceptor Count: 1
• Rotatable Bond Count: 3
• isomeric RMSD: 0.6
• CID conformational isomer Count: 12
• Functional 3D Donor Count: 1
• Tautomer Count: 6
• Functional 3D ring Count: 1
• Surface Charge: 0
• Molecular Weight: 164.20

Experimental Properties

• Odor: Sweet fruity, warm odor resembling raspberry preserve
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Dissociation Constants: pKa = 9.51 (est)
• Taste: Taste characteristics at 20 ppm: sweet, berry, raspberry, woody and jammy with a ripe, powdery nuance
• LogP: 1.91380
• PSA: 37.30000
• Refractive Index: 1.5250 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 200 ºC
• Melting Point: 81-85 °C (lit.)
• Vapor Pressure: 5.7X10-4 mm Hg at 25 °C (est)
• Flash Point: 122.9℃
• FEMA: 2588
• Solubility: 95% ethanol: soluble50mg/mL, clear to slightly hazy, colorless to faint yellow or tan
• Color/Form: White acicular crystalline or granular solid
• Solubility: Insoluble in water, soluble in ethanol, ether and volatile oil.
• Density: 1.0326 (rough estimate)
• Odor: Sweet fruity, warm odor resembling raspberry preserve

Raspberry ketone Security Information

• Symbol: GHS07
• RTECS：EL8925000
• WGK Germany：2
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

Raspberry ketone Customs Data

• Customs Data：

  China Customs Code:

  2914501100

  Overview:

  HS: 2914501100. Raspberry ketone. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. Minimum tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914501100. 4-(4-hydroxyphenyl)butan-2-one. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tarrif:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone